Cas no 2219376-09-5 (tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate)

• Product Name: tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate
• CAS No: 2219376-09-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6264557
• PubChem ID: 165605413
• Update Time: 2025-05-24

tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate
• tert-butyl N-({3,7-dioxabicyclo[4.1.0]heptan-1-yl}methyl)-N-methylcarbamate
• 2219376-09-5
• EN300-1708288

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(14)13(4)7-12-8-15-6-5-9(12)16-12/h9H,5-8H2,1-4H3
• InChI Key： PIJZRNHFNOVNHF-UHFFFAOYSA-N
• SMILES： O1C2CCOCC12CN(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Additional information on tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate

tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate (CAS No. 2219376-09-5)

The compound tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate, identified by the CAS registry number 2219376-09-5, is a highly specialized organic compound with significant applications in various chemical and pharmaceutical industries. This compound is notable for its unique bicyclic structure, which contributes to its stability and reactivity in different chemical environments.

The core structure of this compound consists of a bicyclic system, specifically a 3,7-dioxabicyclo[4.1.0]heptane framework, which is a fused ring system containing two oxygen atoms at positions 3 and 7. This bicyclic structure is further substituted with a methyl group and an N-methylcarbamate moiety at position 1 of the bicyclic system. The tert-butyl group attached to the carbamate further enhances the steric bulk of the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its unique structure allows for easy functionalization at various positions, making it an ideal candidate for constructing complex molecules with high precision. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, including potential drug candidates targeting specific cellular pathways.

In terms of synthesis, the preparation of tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate involves a multi-step process that typically begins with the formation of the bicyclic system through cyclization reactions. The subsequent introduction of the carbamate group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

The chemical properties of this compound are influenced by its rigid bicyclic framework and the electron-withdrawing nature of the carbamate group. These properties make it suitable for applications in materials science, particularly in the development of advanced polymers and coatings that require high thermal stability and mechanical strength.

From a pharmacological perspective, recent research has explored the potential of this compound as a modulator of enzyme activity, particularly in kinases and proteases. Its ability to interact with these biomolecules has been studied using computational modeling techniques, which have provided insights into its binding affinities and selectivity profiles.

In conclusion, tert-butyl N-({3,7-dioxabicyclo4.1.0heptan-1-yl}methyl)-N-methylcarbamate (CAS No. 2219376-09-5) represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an important tool for chemists and pharmacologists alike, driving ongoing research into its potential uses in drug discovery and materials development.